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Compound of Interest

Compound Name: 5-Methyl-2-phenylhex-2-enal

Cat. No.: B7823456

5-Methyl-2-phenylhex-2-enal: A Technical Guide

CAS Number: 21834-92-4

Synonyms: Cocal, Cocoa Hexenal, 2-Phenyl-5-methyl-2-hexenal, 5-Methyl-2-phenyl-2-hexenal
(natural), alpha-(3-methylbutylidene)benzeneacetaldehyde.[1][2][3][4][5]

This technical guide provides an in-depth overview of 5-Methyl-2-phenylhex-2-enal, a
significant aroma compound utilized in the flavor and fragrance industries. The document
details its chemical and physical properties, synthesis, toxicological data, and known biological
activities, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

5-Methyl-2-phenylhex-2-enal is a colorless to pale yellow liquid known for its characteristic
sweet, chocolate-like aroma.[1][3][6] Its key physicochemical properties are summarized in the
table below.
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Property Value Reference
Molecular Formula Ci13H160 [L103171181
Molecular Weight 188.27 g/mol [21[31[71[9]
Appearance I.Cok.)drless to pale yellow clear (E]6]

iqui

Sweet, chocolate, cocoa,
Odor _ [2][6]
green, aldehydic

Density 0.973 g/mL at 25 °C [2]
Boiling Point 290 °C [7]
Flash Point 113 °C (closed cup) [21[7]

- Insoluble in water; Soluble in
Solubility ] [6]
organic solvents

Refractive Index n20/D 1.5310 - 1.5360 [6]

Synthesis

The primary method for the synthesis of 5-Methyl-2-phenylhex-2-enal is through a base-
catalyzed aldol condensation reaction.[9] This reaction involves the condensation of an
enolate-forming aldehyde with another aldehyde that cannot form an enolate.

A logical workflow for the synthesis is presented below.
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Caption: Workflow for the synthesis of 5-Methyl-2-phenylhex-2-enal.

Experimental Protocol: Synthesis via Aldol
Condensation

The following protocol is a representative example of the synthesis of 5-Methyl-2-phenylhex-
2-enal based on the principles of aldol condensation.

e Reaction Setup: In a reaction vessel equipped with a stirrer and a dropping funnel, a solution
of a base catalyst (e.g., sodium hydroxide in ethanol) is prepared.

o Addition of Reactants: A mixture of phenylacetaldehyde and isovaleraldehyde is added
dropwise to the catalyst solution at a controlled temperature to manage the exothermic
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reaction.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the
consumption of the starting materials.

o Workup: Upon completion, the reaction mixture is quenched, typically by neutralization with a
dilute acid. The organic layer is then separated from the aqueous layer. The organic phase is
washed with brine and dried over an anhydrous salt like magnesium sulfate.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield 5-Methyl-2-phenylhex-2-enal.

Biological Activity and Toxicological Profile
Antifungal Activity

5-Methyl-2-phenylhex-2-enal has been reported to exhibit antifungal properties.[7] The
proposed mechanisms of action include the inhibition of crucial biosynthetic pathways in fungi.
It is suggested to inhibit the synthesis of fatty acids and sterols, which are essential
components of the fungal cell membrane.[7] Furthermore, it has been reported to inhibit the
activity of both DNA and RNA polymerase, thereby disrupting fungal cell replication and protein
synthesis.[7]

The proposed antifungal mechanism is illustrated in the diagram below.
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Caption: Proposed antifungal mechanism of 5-Methyl-2-phenylhex-2-enal.

Antioxidant and Anti-inflammatory Properties

While some sources suggest that 5-Methyl-2-phenylhex-2-enal may possess antioxidant and
anti-inflammatory properties, specific studies detailing the mechanisms, such as the modulation
of NF-kB or Nrf2 pathways, are not extensively documented in the current literature. This
remains an area for future research.

Toxicological Evaluation

A 90-day subchronic oral toxicity study was conducted on 5-Methyl-2-phenylhex-2-enal in
F344 rats. The key parameters and findings of this study are summarized below.
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Parameter Details

Study Type 90-day repeated dose oral toxicity
Guideline Based on OECD Guideline 408
Species F344 rats

Administration Oral gavage

Dose Levels 0, 8, 24, and 70 mg/kg body weight/day

No treatment-related mortality or clinical signs
observed. Some minor changes in monocyte

counts in females and organ weights at the

Key Findings ) ) ) )
highest dose were not considered toxicologically
significant as they were not accompanied by
histopathological changes.

NOAEL 70 mg/kg body weight/day (highest dose tested)

Experimental Protocol: 90-Day Oral Toxicity Study
(OECD 408)

The following is a generalized protocol for a 90-day oral toxicity study as would be conducted
under OECD Guideline 408.

o Test Animals: Young, healthy adult rodents (preferably rats) are acclimatized to laboratory
conditions. Animals are randomly assigned to control and treatment groups (typically at least
10 males and 10 females per group).

» Dose Administration: The test substance is administered orally (by gavage, in diet, or in
drinking water) daily for 90 days. At least three dose levels are used, with the highest dose
inducing toxic effects but not death or severe suffering. A control group receives the vehicle
only.

e Observations:

o Daily: Clinical signs of toxicity and mortality.
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o Weekly: Detailed clinical observations, body weight, and food/water consumption.

o At termination: Hematology and clinical biochemistry analyses are performed.

Pathology: All animals (including those that die during the study) undergo a full necropsy.
Organs are weighed, and tissues from the control and high-dose groups are examined
histopathologically.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of 5-
Methyl-2-phenylhex-2-enal.

Experimental Protocol: HPLC Analysis

The following is a representative HPLC method for the separation of 5-Methyl-2-phenylhex-2-
enal.

Column: Newcrom R1 reverse-phase (RP) column.[1]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[1] For Mass
Spectrometry (MS) compatible applications, formic acid can be used in place of phosphoric
acid.[1]

Detection: UV detection is a common method for chromophore-containing compounds like 5-
Methyl-2-phenylhex-2-enal.

Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile
phase, and filtered before injection.

Applications

The primary application of 5-Methyl-2-phenylhex-2-enal is in the food and fragrance
industries.

o Flavoring Agent: It is used to impart cocoa and chocolate flavors in various food products.[3]
[10]
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Fragrance Component: Its sweet, chocolate-like aroma makes it a valuable ingredient in
perfumes and cosmetics.[1][9]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds, including potential pharmaceutical agents.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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